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Compound of Interest

Compound Name: 3-Acetylbenzophenone

Cat. No.: B1664593

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of 3-Acetylbenzophenone, a key chemical
intermediate with significant applications in the pharmaceutical industry. This document
consolidates its chemical and physical properties, synthesis methodologies, analytical
characterization, and safety protocols to support research, development, and quality control
activities.

Core Chemical and Physical Properties

3-Acetylbenzophenone, also known by synonyms such as 1-(3-benzoylphenyl)ethanone and
m-Benzoylacetophenone, is an aromatic ketone that serves as a critical building block in
organic synthesis.[1][2] Its fundamental properties are summarized below.

Table 1: Physicochemical Properties of 3-Acetylbenzophenone
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Property Value Source(s)
CAS Number 66067-44-5 [1][21[3]
Molecular Formula C15H1202
Molecular Weight 224.25 g/mol
White crystalline solid,
Appearance Colorless Liquid, or
Solid/Semi-solid/Liquid
Melting Point 87-89°C/93.8°C
Boiling Point 385.7 °C at 760 mmHg
Density 1.126 g/cm3
Flash Point 144.6 °C
Refractive Index 1.578

Solubility

Slightly soluble in Chloroform

and Methanol

Storage Temperature

2-8°C, in a tightly closed
container, in a dry and well-

ventilated place

Synthesis and Experimental Protocols

The synthesis of 3-Acetylbenzophenone is well-documented, with several established

pathways. It is notably a key intermediate in the industrial production of Ketoprofen, a non-

steroidal anti-inflammatory drug (NSAID).

a) Friedel-Crafts Acylation: A primary and classical method for synthesizing 3-

Acetylbenzophenone is through the Friedel-Crafts acylation of an aromatic ring. This

electrophilic aromatic substitution reaction typically involves reacting a suitable benzene

derivative with 3-acetylbenzoyl chloride or a related acylating agent. The reaction is catalyzed

by a Lewis acid, such as aluminum chloride (AICI3) or iron(lll) chloride (FeCls), which activates
the acylating agent.
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b) Intermediate in Ketoprofen Synthesis: Several industrial routes to Ketoprofen proceed via
the formation of 3-Acetylbenzophenone. One significant pathway involves the chemical
transformation of 2-acetyl-4-benzoyl aniline. This process is a two-step sequence involving
diazotization followed by reduction, which effectively removes the amino group from the
aromatic ring.

c) Synthesis from Acetanilide and Benzoyl Chloride: A documented method for producing a
high-purity reference material of 3-Acetylbenzophenone starts with commercially available
acetanilide and benzoyl chloride. The multi-step process is outlined in the diagram below.

Synthesis Workflow for 3-Acetylbenzophenone

Acetanilide + Benzoyl Chloride

riedel-Crafts Acylation

4-Acetamidobenzophenone

cylation

2-Acetamido-5-benzoyl-acetophenone

ydrolysis

2-Acetyl-4-benzoylaniline

lazotization & Reduction

3-Acetylbenzophenone

Click to download full resolution via product page

Caption: Synthesis of 3-Acetylbenzophenone from Acetanilide.

© 2025 BenchChem. All rights reserved. 3/10 Tech Support


https://www.benchchem.com/product/b1664593?utm_src=pdf-body
https://www.benchchem.com/product/b1664593?utm_src=pdf-body
https://www.benchchem.com/product/b1664593?utm_src=pdf-body-img
https://www.benchchem.com/product/b1664593?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1664593?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For its use as a certified reference material, high purity is essential. Purification is often
achieved using preparative high-performance liquid chromatography (HPLC).

Objective: To purify crude 3-Acetylbenzophenone to a purity of 299.8%.
e Instrumentation: Preparative HPLC system.

o Mobile Phase: A gradient elution is typically employed, using a mixture of solvents such as
acetonitrile and water.

e Procedure:

[¢]

Dissolve the crude synthesized product in a suitable solvent.

o Inject the solution onto the preparative HPLC column.

o Run the gradient elution to separate the target compound from impurities.

o Collect the fractions containing the high-purity 3-Acetylbenzophenone.

o Combine the pure fractions and remove the solvent under reduced pressure.

o Verify the purity of the final product using analytical HPLC. A purity of 99.86% has been
achieved using this method.

Applications in Research and Drug Development

The primary significance of 3-Acetylbenzophenone lies in its role within the pharmaceutical
sector.

a) Intermediate for Ketoprofen Synthesis: It is a well-established key intermediate in the
synthesis of Ketoprofen, a widely used NSAID for treating pain, fever, and inflammation. The
synthesis involves reacting 3-acetylbenzophenone with ethyl chloroacetate under alkaline
conditions, followed by hydrolysis, decarboxylation, and oxidation.

b) Pharmaceutical Reference Standard: High-purity 3-Acetylbenzophenone serves as a
certified reference material and is listed as "Ketoprofen Impurity A" in the European
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Pharmacopoeia. Reference materials are crucial for ensuring the accuracy and traceability of
measurements in the quality control of medicinal products.

c) Photochemistry Research: As a photodegradation product of Ketoprofen, it is of interest in
photochemistry research. The benzophenone scaffold is known to act as a photoinitiator.

d) Medicinal Chemistry: The benzophenone structure is a versatile template in medicinal
chemistry. Structure-activity relationship (SAR) studies on benzophenone derivatives are
conducted to develop new pharmaceutical compounds with potentially improved efficacy or
novel mechanisms of action.

Key Applications of 3-Acetylbenzophenone

3-Acetylbenzophenone

N

Pharmaceutical Industry Research & Development
l Primary Roles l \
Key Intermediate for Certified Reference Material Medicinal Chemistry

Photochemistry Studies

Ketoprofen Synthesis (Impurity Standard) (Scaffold for SAR)

Click to download full resolution via product page
Caption: Applications of 3-Acetylbenzophenone.

Analytical Characterization

The structural confirmation and purity assessment of 3-Acetylbenzophenone are performed
using standard spectroscopic and chromatographic techniques.

Table 2: Spectroscopic Data Summary
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. Key Observations and
Technique Source(s)
Data

- 2.61 ppm (s, 3H): Singlet
corresponding to the methyl
group protons. - 7.46 ppm (t) &
1H NMR 7.57 ppm (q): Signals for
aromatic protons. - 7.76 ppm
(d, J=7.3 Hz): Doublet for two

aromatic protons.

- 190-215 ppm: Characteristic
13C NMR peaks for the two carbonyl

carbons.

- ~1700 cm~1: Strong
absorption band indicating the

IR Spectroscopy
presence of a carbonyl (C=0)

group.

- m/z 225 [M+H]*:

Corresponds to the protonated

Mass Spectrometry (MS) molecular ion. - Key
Fragments: m/z 147, 119, 105,
91, 77.

Safety and Handling

Proper handling of 3-Acetylbenzophenone is essential to ensure laboratory safety.

Table 3: GHS Hazard and Precautionary Statements
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Statement
Category Statement Code L Source(s)
Description

Toxic or harmful if
Hazard H301/H302
swallowed.

H315 Causes skin irritation.

May cause an allergic

H317 ] _
skin reaction.
Causes serious eye
H319 o
irritation.
Suspected of
H361 damaging fertility or
the unborn child.
Causes damage to
organs through
H372 g g

prolonged or repeated

exposure.

Very toxic/toxic to
H410/H411 aguatic life with long

lasting effects.

Wear protective

gloves/protective
Precautionary P280 clothing/eye

protection/face

protection.

IF SWALLOWED:
Immediately call a
POISON CENTER or

doctor/physician.

P301 + P310

P305 + P351 + P338 IF IN EYES: Rinse
cautiously with water
for several minutes.

Remove contact
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lenses, if present and
easy to do. Continue

rinsing.

P405 Store locked up.

Dispose of
contents/container in
accordance with

P501 _ _
local/regional/national/
international

regulations.

Handling Recommendations:

Work in a well-ventilated area or under a chemical fume hood.

Avoid contact with skin and eyes by using appropriate personal protective equipment (PPE).

Avoid formation of dust and aerosols.

Store in a tightly closed container in a dry, cool (2-8°C) place.
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Logical Relationship in Ketoprofen Synthesis
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Caption: Role of 3-Acetylbenzophenone in Ketoprofen Production.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [A Comprehensive Technical Guide to 3-
Acetylbenzophenone (CAS: 66067-44-5)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1664593#3-acetylbenzophenone-cas-number-66067-
44-5-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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